N-[(1-methyl-1H-pyrazol-3-yl)methyl]-4-(2-oxopyrrolidin-1-yl)-N-(2-phenylethyl)benzenesulfonamide

• Molecular Formula: C23H26N4O3S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: N-[(1-methylpyrazol-3-yl)methyl]-4-(2-oxopyrrolidin-1-yl)-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C23H26N4O3S/c1-25-16-14-20(24-25)18-26(17-13-19-6-3-2-4-7-19)31(29,30)22-11-9-21(10-12-22)27-15-5-8-23(27)28/h2-4,6-7,9-12,14,16H,5,8,13,15,17-18H2,1H3
• InChI Key: FJDGGBQKRCPNKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)N4CCCC4=O

Description

N~1~-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE is a complex organic compound that features a pyrazole ring, a pyrrolidinyl group, and a benzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE typically involves multi-step organic reactionsCommon reagents used in these reactions include various acids, bases, and solvents to facilitate the formation of the desired bonds .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. Techniques such as distillation, crystallization, and chromatography are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

N~1~-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

N~1~-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N1-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Imidazole-containing compounds: These compounds share a similar heterocyclic structure and exhibit a range of biological activities.

Pyrazole derivatives: Compounds with a pyrazole ring often have similar chemical properties and applications.

Uniqueness

N~1~-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-4-(2-OXO-1-PYRROLIDINYL)-N~1~-PHENETHYL-1-BENZENESULFONAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various fields .